1-(2,2,2-Trifluoroethyl)-4-(trifluoromethyl)benzene
Overview
Description
1-(2,2,2-Trifluoroethyl)-4-(trifluoromethyl)benzene is a chemical compound. Unfortunately, there is limited information available about this specific compound .
Molecular Structure Analysis
The molecular structure of 1-(2,2,2-Trifluoroethyl)-4-(trifluoromethyl)benzene is not explicitly provided in the available resources .Chemical Reactions Analysis
Specific chemical reactions involving 1-(2,2,2-Trifluoroethyl)-4-(trifluoromethyl)benzene are not detailed in the available literature .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-(2,2,2-Trifluoroethyl)-4-(trifluoromethyl)benzene are not extensively documented in the available resources .Scientific Research Applications
Chemical Synthesis
- Regiocontrolled Hydroarylation : 1-(2,2,2-Trifluoroethyl)-4-(trifluoromethyl)benzene and similar compounds undergo regioselective reactions, yielding high yields of diarylethenes and other products, demonstrating utility in chemical synthesis (Alkhafaji et al., 2013).
Polymer Chemistry
- Synthesis of Polyetherimide : Novel fluorine-containing polyetherimides have been synthesized using derivatives of 1-(2,2,2-Trifluoroethyl)-4-(trifluoromethyl)benzene, showing its application in creating new materials (Yu Xin-hai, 2010).
Organic Electronics
- Electrochemical Fluorination : Research has shown that trifluoromethyl-substituted benzenes, similar to 1-(2,2,2-Trifluoroethyl)-4-(trifluoromethyl)benzene, can be electrochemically fluorinated to yield perfluorocyclohexane derivatives, suggesting potential applications in organic electronics (Yonekura et al., 1976).
Photochemistry
- Fluorescence Spectra and Quenching : The fluorescence spectra of fluoro(trifluoromethyl)benzenes, including compounds similar to 1-(2,2,2-Trifluoroethyl)-4-(trifluoromethyl)benzene, have been studied for their quenching properties in the gas phase, relevant to photochemical applications (Al-ani, 1973).
Materials Science
- Synthesis of Hyperbranched Poly(arylene ether)s : A study demonstrated the synthesis of hyperbranched poly(arylene ether)s using a new activated trifluoro monomer, related to 1-(2,2,2-Trifluoroethyl)-4-(trifluoromethyl)benzene, highlighting its importance in developing new materials with high molecular weight and thermal stability (Banerjee et al., 2009).
Analytical Chemistry
- Spectroscopic Characterization : Spectroscopic methods have been used to characterize compounds like 1-(2,2,2-Trifluoroethyl)-4-(trifluoromethyl)benzene, providing insights into their molecular and crystalline structures, crucial for analytical chemistry applications (Stalke & Whitmire, 1990).
Medicinal Chemistry
- Palladium-catalyzed Trifluoroethylation : Research on the trifluoroethylation of organoboronic acids highlights the potential of using trifluoromethyl-substituted compounds in medicinal chemistry for introducing fluorinated moieties into organic molecules (Zhao & Hu, 2012).
Future Directions
properties
IUPAC Name |
1-(2,2,2-trifluoroethyl)-4-(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F6/c10-8(11,12)5-6-1-3-7(4-2-6)9(13,14)15/h1-4H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ATCRSHAVNQIXGS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(F)(F)F)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,2,2-Trifluoroethyl)-4-(trifluoromethyl)benzene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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